Cas no 941949-54-8 (N-(4-fluorophenyl)-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide)

• Product Name: N-(4-fluorophenyl)-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• CAS No: 941949-54-8
• MF: C₂₀H₁₄F₂N₄O₂S
• MW: 412.412569522858
• CID: 6150807
• PubChem ID: 16802326
• Update Time: 2025-10-28

N-(4-fluorophenyl)-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• F2347-0456
• N-(4-fluorophenyl)-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
• N-(4-fluorophenyl)-2-[7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• 941949-54-8
• N-(4-fluorophenyl)-2-[7-(4-fluorophenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• AKOS024642361

• Inchi： 1S/C20H14F2N4O2S/c1-11-23-18-19(29-11)17(12-2-4-13(21)5-3-12)25-26(20(18)28)10-16(27)24-15-8-6-14(22)7-9-15/h2-9H,10H2,1H3,(H,24,27)
• InChI Key： OSEOFEBGVPRHFD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(N(CC(NC3C=CC(=CC=3)F)=O)N=C(C3C=CC(=CC=3)F)C1=2)=O

Computed Properties

• Exact Mass: 412.08055320g/mol
• Monoisotopic Mass: 412.08055320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103Ų

Additional information on N-(4-fluorophenyl)-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

Research Brief on N-(4-fluorophenyl)-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS: 941949-54-8)

Recent studies on the compound N-(4-fluorophenyl)-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS: 941949-54-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This thiazolopyridazine derivative has garnered significant attention due to its unique structural features and promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The compound's mechanism of action has been elucidated through a series of in vitro and in vivo studies. Research indicates that it acts as a potent inhibitor of key kinases, such as p38 MAPK and JAK2, which are critical regulators of cellular signaling cascades. Structural-activity relationship (SAR) analyses have demonstrated that the fluorophenyl and thiazolopyridazine moieties are essential for its high binding affinity and selectivity. These findings suggest its potential applicability in treating conditions like rheumatoid arthritis and certain types of cancer.

Recent preclinical evaluations have focused on optimizing the pharmacokinetic and pharmacodynamic properties of 941949-54-8. Studies involving rodent models have shown favorable bioavailability and tissue distribution profiles, with minimal off-target effects. Additionally, advanced formulation strategies, including nanoparticle-based delivery systems, are being explored to enhance its therapeutic efficacy and reduce potential toxicity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, long-term safety, and scalability of synthesis need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into early-phase clinical trials.

In conclusion, N-(4-fluorophenyl)-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide represents a compelling candidate for further development in targeted therapy. Its dual inhibitory activity against inflammatory and oncogenic kinases positions it as a versatile tool for addressing unmet medical needs. Future research should prioritize comprehensive toxicological assessments and the exploration of combination therapies to maximize its clinical impact.